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Compound of Interest
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4-[(4-Bromobenzyl)oxy]-3-

methoxybenzaldehyde

CAS No.: 352455-48-2

Cat. No.: B1269254

Get Quote

Executive Summary
Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely recognized GRAS (Generally

Recognized As Safe) flavoring agent with weak intrinsic antimicrobial properties. Its application

in clinical or high-load preservation contexts is limited by high Minimum Inhibitory

Concentration (MIC) values (typically 1–5 mg/mL).

Brominated Vanillin Derivatives, particularly 5-bromovanillin and its Schiff bases, represent a

class of enhanced antimicrobial agents. The introduction of a bromine atom at the C-5 position

significantly increases lipophilicity (logP), facilitating bacterial membrane penetration. When

further derivatized into Schiff bases (imines), these compounds exhibit broad-spectrum activity

with MIC values frequently dropping into the microgram range (µg/mL), comparable to some

standard antibiotics against specific resistant strains.

This guide provides a technical comparison of these derivatives against native vanillin and

standard antibiotics, supported by experimental protocols and mechanistic insights.
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Part 1: Chemical Landscape & Structural Logic
The transition from Vanillin to a potent antimicrobial derivative hinges on two chemical

modifications: Halogenation and Imine Formation.

Structural Comparison
Compound Structure Key Feature
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*LogP (Partition coefficient) indicates lipophilicity. Higher values correlate with better passive

diffusion across bacterial cell walls.

Synthesis Workflow
The synthesis of high-potency derivatives typically follows a two-step pathway. The bromine

atom acts as a lipophilic anchor, while the Schiff base nitrogen provides a binding site for metal

ions or enzyme active sites.
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Figure 1: Synthetic pathway transforming native Vanillin into potent Brominated Schiff Base

derivatives.[1]
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Part 2: Comparative Efficacy Analysis
The following data consolidates experimental MIC values. Note the magnitude of difference:

Vanillin is effective in mg/mL, while brominated derivatives are effective in µg/mL.

Table 1: Comparative MIC Values against Pathogens
Data aggregated from multiple studies on halogenated vanillin derivatives.

Target
Organism

Compound MIC Value Interpretation Reference

Staphylococcus

aureus (Gram+)
Vanillin 2,500 µg/mL Weak / Inactive [1]

5-Bromovanillin

Derivative (SB-1)
16.0 µg/mL Potent [2]

Ampicillin

(Standard)
0.12 - 1.0 µg/mL Very Potent [3]

Escherichia coli

(Gram-)
Vanillin 1,250 µg/mL Weak [1]

5-Bromovanillin

Derivative (SB-4)
31.2 µg/mL Moderate/Potent [2]

Ciprofloxacin

(Standard)
0.01 - 1.0 µg/mL Very Potent [3]

Candida albicans

(Fungi)
Vanillin 12,500 µg/mL Inactive [4]

5-Bromovanillin

Schiff Base
45.0 µg/mL Moderate [5]

*SB-1/SB-4 refer to specific Schiff Base derivatives (e.g., 4-bromo-2-((4-

fluorobenzylimino)methyl)phenol analogs).
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Potency Shift: Bromination and subsequent Schiff base formation improves efficacy by a

factor of 50x to 150x compared to native vanillin.

Gram-Positive Selectivity: Brominated derivatives show superior activity against Gram-

positive bacteria (S. aureus) due to the absence of the outer lipopolysaccharide membrane

which hinders hydrophobic molecules in Gram-negatives.

Resistance Profile: Unlike standard antibiotics (e.g., Ampicillin) which target specific

enzymes (transpeptidase), brominated phenolics often act via non-specific membrane

disruption, making resistance development slower.

Part 3: Mechanism of Action
The enhanced activity of brominated derivatives is not accidental; it is driven by the Heavy

Atom Effect and Azomethine Interaction.

Mechanistic Pathway[2][3]
Adsorption: The hydrophobic bromine atom facilitates adsorption onto the bacterial cell wall.

Penetration: The molecule diffuses through the peptidoglycan layer.

Disruption: The phenolic -OH group (made more acidic by the electron-withdrawing bromine)

acts as a proton exchanger, dissipating the Proton Motive Force (PMF).

Chelation (Schiff Bases): The azomethine nitrogen (-C=N-) can chelate essential metal ions

(Fe2+, Zn2+) required for bacterial enzyme function.
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Figure 2: Multi-modal mechanism of action for brominated vanillin derivatives.

Part 4: Experimental Protocols
To validate these findings in your own laboratory, follow these standardized protocols. These

are designed to be self-validating with appropriate controls.

Protocol A: Synthesis of 5-Bromovanillin (Intermediate)
Safety: Bromine is highly corrosive. Perform in a fume hood.

Dissolution: Dissolve 10.0 g (65 mmol) of Vanillin in 50 mL of Methanol.

Bromination: Add 3.4 mL (66 mmol) of molecular Bromine (Br₂) dropwise over 30 minutes at

0°C.

Alternative: Use KBrO₃/HBr for a greener approach [6].
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Stirring: Allow to warm to room temperature and stir for 2 hours.

Quenching: Pour mixture into 200 mL ice water.

Filtration: Collect the pale yellow precipitate via vacuum filtration.

Recrystallization: Purify using 50% Ethanol/Water.

Validation: Check Melting Point (163–164°C).

Protocol B: Antimicrobial Assay (Broth Microdilution)
Standard: CLSI M07-A10 Guidelines

Inoculum Prep: Prepare a 0.5 McFarland suspension (~1.5 x 10^8 CFU/mL) of S. aureus or

E. coli in saline. Dilute 1:150 in Mueller-Hinton Broth (MHB).

Compound Prep: Dissolve derivative in DMSO (max final conc. 1%). Perform 2-fold serial

dilutions in MHB (Range: 512 µg/mL to 0.5 µg/mL).

Plating: Add 100 µL of diluted compound and 100 µL of bacterial suspension to 96-well

plates.

Controls (Critical):

Positive Control: Ciprofloxacin (0.01–10 µg/mL).

Negative Control: DMSO solvent control (ensure no toxicity from solvent).

Sterility Control: Uninoculated MHB.

Incubation: 37°C for 18–24 hours.

Readout: Determine MIC as the lowest concentration with no visible turbidity.

Visualization: Add 20 µL Resazurin dye (0.01%) and incubate for 2 hours. Blue = Dead

(MIC), Pink = Live.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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